Cas no 568570-14-9 (4-(2,6-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one)

• Product Name: 4-(2,6-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• CAS No: 568570-14-9
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• MDL: MFCD04606964
• CID: 3106049
• PubChem ID: 2442304
• Update Time: 2025-09-19

4-(2,6-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• <br>4-(2,6-Dimethyl-phenyl)-1-mercapto-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-on e
• 4-(2,6-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• 568570-14-9
• Z56924533
• 4-(2,6-dimethylphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• DTXSID901127856
• 4-(2,6-Dimethyl-phenyl)-1-mercapto-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CS-0220339
• EN300-06412
• 4-(2,6-Dimethylphenyl)-2,4-dihydro-1-thioxo[1,2,4]triazolo[4,3-a]quinazolin-5(1H)-one
• AKOS005198682
• G35427
• AB00719222-01
• 4-(2,6-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• MDL： MFCD04606964
• Inchi： 1S/C17H14N4OS/c1-10-6-5-7-11(2)14(10)21-15(22)12-8-3-4-9-13(12)20-16(21)18-19-17(20)23/h3-9H,1-2H3,(H,19,23)
• InChI Key： SVCJVVHQEWDNOQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N1C1C=CC=CC=1C(N2C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 322.08883226Da
• Monoisotopic Mass: 322.08883226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines